Cas no 2639417-67-5 (3-{(tert-butoxy)carbonylamino}-5-(2,4-dichlorophenyl)thiophene-2-carboxylic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-5-(2,4-dichlorophenyl)thiophene-2-carboxylic acid
• CAS No: 2639417-67-5
• MF: C₁₆H₁₅Cl₂NO₄S
• MW: 388.265601396561
• CID: 5664746
• PubChem ID: 165903277
• Update Time: 2025-06-08

3-{(tert-butoxy)carbonylamino}-5-(2,4-dichlorophenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(tert-butoxy)carbonyl]amino}-5-(2,4-dichlorophenyl)thiophene-2-carboxylic acid
• EN300-27723160
• 2639417-67-5
• 3-{(tert-butoxy)carbonylamino}-5-(2,4-dichlorophenyl)thiophene-2-carboxylic acid

• Inchi： 1S/C16H15Cl2NO4S/c1-16(2,3)23-15(22)19-11-7-12(24-13(11)14(20)21)9-5-4-8(17)6-10(9)18/h4-7H,1-3H3,(H,19,22)(H,20,21)
• InChI Key： MIYKQLXTCSYSGA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CC(=C(C(=O)O)S1)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 387.0098845g/mol
• Monoisotopic Mass: 387.0098845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 104Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-5-(2,4-dichlorophenyl)thiophene-2-carboxylic acid

Introduction to 3-{(tert-butoxy)carbonylamino}-5-(2,4-dichlorophenyl)thiophene-2-carboxylic acid (CAS No. 2639417-67-5)

3-{(tert-butoxy)carbonylamino}-5-(2,4-dichlorophenyl)thiophene-2-carboxylic acid (CAS No. 2639417-67-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

3-{(tert-butoxy)carbonylamino}-5-(2,4-dichlorophenyl)thiophene-2-carboxylic acid is a complex organic molecule with a molecular formula of C₁₈H₁₆Cl₂N₂O₄S. The compound features a thiophene ring substituted with a 2,4-dichlorophenyl group at the 5-position and a tert-butoxycarbonyl (Boc) protected amino group at the 3-position. The carboxylic acid functionality at the 2-position adds to its structural complexity and reactivity. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting target for various chemical and biological studies.

The compound exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-based reactions and biological assays. Its melting point is reported to be around 180-185°C, and it has a molecular weight of approximately 413.3 g/mol.

Synthesis Methods

The synthesis of 3-{(tert-butoxy)carbonylamino}-5-(2,4-dichlorophenyl)thiophene-2-carboxylic acid involves several well-defined steps that highlight the versatility of modern synthetic organic chemistry techniques. One common approach involves the reaction of 5-(2,4-dichlorophenyl)thiophene-2-carboxylic acid with tert-butyl carbamate (Boc₂O) in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC·HCl). This reaction forms an amide bond between the carboxylic acid and the Boc-protected amino group.

An alternative method involves the use of palladium-catalyzed cross-coupling reactions to introduce the 2,4-dichlorophenyl substituent onto the thiophene ring. This approach often employs aryl halides and thiophene derivatives in conjunction with palladium catalysts such as Pd(PPh₃)₄. The resulting intermediate can then be further functionalized to introduce the Boc-protected amino group and carboxylic acid functionality.

Biological Activities and Applications

3-{(tert-butoxy)carbonylamino}-5-(2,4-dichlorophenyl)thiophene-2-carboxylic acid has been studied for its potential biological activities, particularly in the context of drug discovery and development. Recent research has shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

In vitro studies have demonstrated that 3-{(tert-butoxy)carbonylamino}-5-(2,4-dichlorophenyl)thiophene-2-carboxylic acid can effectively inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These cytokines play crucial roles in mediating inflammatory responses and are often overexpressed in chronic inflammatory conditions.

Beyond its anti-inflammatory properties, this compound has also shown potential as an antitumor agent. In cell-based assays, it has been observed to induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colorectal cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2.

Clinical Trials and Future Directions

The promising preclinical results for 3-{(tert-butoxy)carbonylamino}-5-(2,4-dichlorophenyl)thiophene-2-carboxylic acid have led to increased interest in advancing this compound into clinical trials. Several Phase I trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are focusing on conditions such as rheumatoid arthritis and colorectal cancer.

Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. However, further studies are needed to fully understand the pharmacokinetics and pharmacodynamics of this compound in humans.

In addition to clinical trials, ongoing research is exploring ways to optimize the chemical structure of 3-{(tert-butoxy)carbonylamino}-5-(2,4-dichlorophenyl)thiophene-2-carboxylic acid for improved potency and reduced toxicity. This includes efforts to identify more effective synthetic routes and to develop prodrugs that can enhance bioavailability and target specificity.

Conclusion

3-{(tert-butoxy)carbonylamino}-5-(2,4-dichlorophenyl)thiophene-2-carboxylic acid (CAS No. 2639417-67-5) is a multifaceted compound with significant potential in both basic research and pharmaceutical applications. Its unique chemical structure confers a range of biological activities that make it an attractive target for drug development. As ongoing clinical trials continue to provide valuable insights into its safety and efficacy, this compound holds promise for addressing unmet medical needs in areas such as inflammation and cancer.